Cas no 2877658-06-3 (3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine)

• Product Name: 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine
• CAS No: 2877658-06-3
• MF: C₁₅H₁₇Cl₂F₂N₃O
• MW: 364.21778845787
• CID: 5308686
• PubChem ID: 165432060
• Update Time: 2025-06-14

3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040882085
• 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine
• F6806-7872
• 2877658-06-3
• [1-(3,5-Dichloro-2-pyridinyl)-3-pyrrolidinyl](4,4-difluoro-1-piperidinyl)methanone

• Inchi： 1S/C15H17Cl2F2N3O/c16-11-7-12(17)13(20-8-11)22-4-1-10(9-22)14(23)21-5-2-15(18,19)3-6-21/h7-8,10H,1-6,9H2
• InChI Key： WOQLSANVDOTPDU-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Cl)C=C2Cl)C1)(N1CCC(F)(F)CC1)=O

Computed Properties

• Exact Mass: 363.0716739g/mol
• Monoisotopic Mass: 363.0716739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.0±50.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)

Additional information on 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine

Comprehensive Overview of 3,5-Dichloro-2-[3-(4,4-Difluoropiperidine-1-Carbonyl)Pyrrolidin-1-Yl]Pyridine (CAS No. 2877658-06-3)

The compound 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine (CAS No. 2877658-06-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichloropyridine core and the difluoropiperidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for fluorinated compounds like 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules is a key strategy to modulate their electronic properties and binding affinities, making this compound a subject of intense study.

The synthesis of CAS No. 2877658-06-3 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's pyrrolidine-piperidine hybrid structure also offers versatility in medicinal chemistry, enabling the design of novel small-molecule inhibitors.

From an industrial perspective, 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine is often explored for its potential in crop protection and pest management. Its chloropyridine backbone is known to exhibit herbicidal and insecticidal activities, making it a valuable template for developing agrochemical formulations. This aligns with the global push for sustainable agriculture and the need for eco-friendly pesticides.

Analytical characterization of this compound typically employs advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are crucial for regulatory compliance and preclinical development. The compound's logP and solubility profiles are also meticulously evaluated to ensure optimal drug-like properties.

In the context of drug discovery, CAS No. 2877658-06-3 is frequently discussed in relation to kinase inhibition and GPCR modulation. Its pyrrolidine carbonyl group serves as a hydrogen bond acceptor, enhancing its binding to protein targets. This has led to its inclusion in fragment-based drug design libraries, where it acts as a molecular building block for more complex architectures.

The safety and toxicological profile of 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine are under continuous evaluation, particularly for its environmental impact. Regulatory bodies emphasize the importance of green chemistry principles in its synthesis and application, ensuring minimal ecological footprint. This resonates with the broader ESG (Environmental, Social, and Governance) goals adopted by the chemical industry.

Future research directions for this compound may include its potential in neurological disorders and inflammatory diseases, given the pharmacological relevance of its structural motifs. Collaborations between academia and industry are likely to accelerate its translation into clinical candidates, addressing unmet medical needs. The compound's patent landscape is also a topic of interest, as it reflects its commercial viability and intellectual property potential.

In summary, 3,5-dichloro-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine (CAS No. 2877658-06-3) represents a cutting-edge example of modern medicinal chemistry and agrochemical innovation. Its multifaceted applications and robust synthetic accessibility position it as a valuable asset in the quest for scientific advancement and technological progress.